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Compound of Interest

Compound Name: BMS-604992 dihydrochloride

Cat. No.: B12425918 Get Quote

Despite a comprehensive search for the research compound BMS-604992 dihydrochloride,

no specific scientific literature, experimental data, or public documentation detailing its

application in neuroscience research is currently available.

Efforts to gather information on its mechanism of action, data from in-vivo or

electrophysiological studies, and established experimental protocols have been unsuccessful.

The search results did not yield any specific mentions of "BMS-604992 dihydrochloride,"

indicating that this compound may be a very recent discovery with research yet to be

published, an internal Bristol Myers Squibb designation not yet disclosed to the public, or

potentially an incorrect compound identifier.

Bristol Myers Squibb is actively engaged in neuroscience research, with a focus on conditions

such as Alzheimer's disease, multiple sclerosis, and schizophrenia.[1][2] Their research

pipeline includes various small molecules and biologics aimed at developing transformational

therapies for neurological and psychiatric diseases.[1][2] However, specific details regarding

BMS-604992 dihydrochloride are not present in the available public information, including

scientific databases, company publications, or safety data sheets.

For researchers, scientists, and drug development professionals interested in the neuroscience

pipeline of Bristol Myers Squibb, it is recommended to monitor their official publications and

press releases for information on newly disclosed compounds. Information on their broader

research can be found on their corporate and medical websites.[1][2]
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Given the absence of data, the creation of detailed application notes, protocols, data tables,

and signaling pathway diagrams for BMS-604992 dihydrochloride is not possible at this time.

Researchers seeking to work with novel compounds from Bristol Myers Squibb are advised to

directly consult the company's resources or await the publication of peer-reviewed research.

Safety data sheets for various compounds are available, but none correspond to BMS-604992
dihydrochloride in the conducted search.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12425918?utm_src=pdf-body
https://www.benchchem.com/product/b12425918?utm_src=pdf-body
https://www.benchchem.com/product/b12425918?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/19421m.pdf
https://www.bmsmsds.com/
https://www.benchchem.com/product/b12425918?utm_src=pdf-custom-synthesis
https://www.bms.com/researchers-and-partners/areas-of-focus/our-research-in-neuroscience.html
https://www.bmsmedical.com/neuroscience.html
https://cdn.caymanchem.com/cdn/msds/19421m.pdf
https://www.bmsmsds.com/
https://www.benchchem.com/product/b12425918#bms-604992-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b12425918#bms-604992-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b12425918#bms-604992-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/product/b12425918#bms-604992-dihydrochloride-for-neuroscience-research-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12425918?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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